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Compound of Interest

Compound Name: 1,5-Dimethoxypentane

Cat. No.: B089389 Get Quote

Technical Support Center: 1,5-
Dimethoxypentane
This technical support center provides comprehensive guidance on the handling, storage, and

use of 1,5-Dimethoxypentane for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is 1,5-Dimethoxypentane and what are its primary applications in research?

1,5-Dimethoxypentane, also known as pentamethylene glycol dimethyl ether, is an aliphatic

diether.[1] In a laboratory setting, it is primarily used as a solvent and as a building block in

organic synthesis. Its chemical structure and properties make it a suitable medium for various

chemical reactions.

Q2: What are the main hazards associated with 1,5-Dimethoxypentane?

1,5-Dimethoxypentane is a flammable liquid and vapor.[2][3] It is classified as a Flammable

Liquid, Category 3.[3][4] As with other ethers, there is a potential for the formation of explosive

peroxides upon prolonged exposure to air and light, although specific data on the rate of

peroxide formation for this particular diether is not readily available.[5]
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Q3: What personal protective equipment (PPE) should be worn when handling 1,5-
Dimethoxypentane?

When handling 1,5-Dimethoxypentane, it is essential to use appropriate personal protective

equipment to ensure safety. This includes:

Eye Protection: Eyeshields or safety goggles.[4]

Hand Protection: Chemical-resistant gloves.[4]

Respiratory Protection: A multi-purpose combination respirator cartridge is recommended,

especially when working with larger quantities or in poorly ventilated areas.[4]

Skin and Body Protection: A lab coat should be worn to protect from splashes.

Q4: What are the proper storage conditions for 1,5-Dimethoxypentane?

1,5-Dimethoxypentane should be stored in a tightly closed container in a dry and well-

ventilated place.[5] It should be kept away from heat, sparks, open flames, and other sources

of ignition.[5][6] The storage area should be designated for flammable liquids (Storage Class

3).[3][4] To inhibit peroxide formation, it is good practice to store it under an inert atmosphere

(e.g., nitrogen or argon) and away from light.

Q5: How should I dispose of waste 1,5-Dimethoxypentane?

Waste 1,5-Dimethoxypentane should be treated as hazardous waste. It must not be poured

down the drain.[7] It should be collected in a designated, properly labeled, and sealed

container for hazardous waste.[7] This container should be stored in a safe, designated area

away from incompatible materials until it can be collected by a licensed hazardous waste

disposal company.

Q6: Are there any chemicals that are incompatible with 1,5-Dimethoxypentane?

While specific incompatibility data for 1,5-Dimethoxypentane is limited, as a diether, it should

be considered incompatible with strong oxidizing agents. Contact with these substances can

lead to vigorous and potentially explosive reactions.
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Quantitative Data
The following table summarizes the key quantitative data for 1,5-Dimethoxypentane:

Property Value Reference

Molecular Formula C₇H₁₆O₂ [1]

Molecular Weight 132.20 g/mol [1][4]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 161 °C (lit.) [4]

Density 0.843 g/mL at 25 °C (lit.) [4]

Refractive Index n20/D 1.408 (lit.) [4]

Flash Point 60 °C (140 °F) - closed cup [3][4]

Purity >97.0% (GC) [1]

CAS Number 111-89-7 [1][4]

Experimental Protocols
While specific, detailed experimental protocols exclusively citing 1,5-Dimethoxypentane are

not widely published, its properties make it a suitable solvent for various organic reactions,

such as Grignard reactions and certain types of condensation reactions. Below are detailed

methodologies for these general procedures, where 1,5-Dimethoxypentane can be used as

an anhydrous ether solvent.

General Protocol for Grignard Reagent Formation and
Reaction
Grignard reagents are powerful nucleophiles used for forming carbon-carbon bonds. They are

highly sensitive to moisture, making the use of an anhydrous solvent like 1,5-
Dimethoxypentane crucial.

Materials:
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Magnesium turnings

Alkyl or aryl halide

Anhydrous 1,5-Dimethoxypentane

Electrophile (e.g., aldehyde, ketone, ester)

Iodine crystal (for initiation)

Round-bottom flask, condenser, and addition funnel (all oven-dried)

Inert atmosphere (Nitrogen or Argon)

Methodology:

Apparatus Setup: Assemble an oven-dried, three-necked round-bottom flask with a reflux

condenser, a magnetic stirrer, and a pressure-equalizing dropping funnel. Ensure all joints

are well-sealed. The apparatus should be under a positive pressure of an inert gas (Nitrogen

or Argon).

Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine to help initiate

the reaction. Gently heat the flask with a heat gun under a flow of inert gas to drive off any

residual moisture.

Grignard Reagent Formation: Add a small portion of the alkyl or aryl halide dissolved in

anhydrous 1,5-Dimethoxypentane to the magnesium turnings. The reaction is initiated

when the color of the iodine fades and bubbling is observed.

Once the reaction has started, add the remaining solution of the alkyl or aryl halide in

anhydrous 1,5-Dimethoxypentane dropwise from the addition funnel at a rate that maintains

a gentle reflux.

After the addition is complete, continue to stir the reaction mixture until the magnesium is

consumed. The resulting grey-black solution is the Grignard reagent.

Reaction with Electrophile: Cool the Grignard reagent solution in an ice bath. Dissolve the

electrophile in anhydrous 1,5-Dimethoxypentane and add it dropwise to the Grignard
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reagent via the addition funnel.

Workup: After the reaction is complete (monitored by TLC), quench the reaction by slowly

adding a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with

an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, dry over

anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude

product.

Bohlmann-Rahtz Pyridine Synthesis
The Bohlmann-Rahtz pyridine synthesis is a method for preparing substituted pyridines. It

involves the condensation of an enamine with an alkynone. 1,5-Dimethoxypentane can serve

as a suitable high-boiling point solvent for this reaction.

Materials:

Enamine

Alkynone

1,5-Dimethoxypentane (as solvent)

Acid or base catalyst (optional, reaction dependent)

Round-bottom flask and reflux condenser

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the enamine in 1,5-Dimethoxypentane.

Addition of Reactant: Add the alkynone to the solution. If a catalyst is required, it should be

added at this stage.

Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).
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Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the

1,5-Dimethoxypentane under reduced pressure. The residue can then be purified by

column chromatography on silica gel to yield the substituted pyridine product.

Workflow and Logic Diagrams
Below are diagrams illustrating the logical workflows for handling and storing 1,5-
Dimethoxypentane safely.

Safe Handling Workflow for 1,5-Dimethoxypentane

Receiving and Inspection

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Dispense Required Amount

Close Container Tightly Clean Up Any Spills Immediately

Return to Designated Storage Dispose of Contaminated Materials
as Hazardous Waste
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Click to download full resolution via product page

Caption: Safe handling workflow for 1,5-Dimethoxypentane.

Storage Logic for 1,5-Dimethoxypentane

Storage Conditions Avoid Storing With

Cool Area Dry Area Well-Ventilated Area Strong Oxidizing Agents Heat Sources Ignition Sources

Store 1,5-Dimethoxypentane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. baranlab.org [baranlab.org]

2. researchgate.net [researchgate.net]

3. masterorganicchemistry.com [masterorganicchemistry.com]

4. Organic Syntheses Procedure [orgsyn.org]

5. orgsyn.org [orgsyn.org]

6. One-Pot Synthesis of 1,5-Diketones under a Transition-Metal-Free Condition: Application
in the Synthesis of 2,4,6-Triaryl Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

7. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b089389?utm_src=pdf-body-img
https://www.benchchem.com/product/b089389?utm_src=pdf-body
https://www.benchchem.com/product/b089389?utm_src=pdf-body-img
https://www.benchchem.com/product/b089389?utm_src=pdf-custom-synthesis
https://baranlab.org/images/grpmtgpdf/Omalley_Jun_04.pdf
https://www.researchgate.net/publication/253342140_A_New_Multicomponent_Protocol_for_the_Synthesis_of_Pyridines_and_Fused_Pyridines_via_a_Formal_aza_33_cycloaddition
https://www.masterorganicchemistry.com/2015/12/10/reactions-of-grignard-reagents/
http://www.orgsyn.org/demo.aspx?prep=CV5P0049
https://orgsyn.org/Content/pdfs/procedures/v90p0200.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7992091/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7992091/
https://orgsyn.org/demo.aspx?prep=CV3P0566
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Handling and storage guidelines for 1,5-
Dimethoxypentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089389#handling-and-storage-guidelines-for-1-5-
dimethoxypentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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